Cas no 146426-40-6 (Flavopiridol)

• Product Name: Flavopiridol
• CAS No: 146426-40-6
• MF: C₂₁H₂₀ClNO₅
• MW: 401.840205192566
• MDL: MFCD26792554
• CID: 64967
• PubChem ID: 5287969
• Update Time: 2025-05-26

Flavopiridol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)-5,7-dihydroxy-8-((3S,4R)-3-hydroxy-1-methylpiperidin-4-yl)-4H-chromen-4-one
• 2-(2-Chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methyl-4-piperidyl]chromen-4-one
• Flavopiridol
• Alvocidib
• Flavopiridol (Alvocidib)
• Flavopiridol (Alvocidib,HMR-1275, L868275,NSC-649890)
• Alvocidib,Free Base
• Flavopirodol
• HMR-1275
• L868275
• C077990
• L86-8275
• L-868275
• Hmr 1275
• vopiridol(Alvocidib)
• L 868275
• CHEMBL428690
• FLAVOPIRIDOL [MI]
• DB03496
• AM84422
• D09868
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-2,3-dihydro-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methyl-4-piperidinyl]-
• EN300-22867972
• 45AD6X575G
• FLAVO
• NSC 649890 HCl
• SCHEMBL3652
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-5,7-dihydroxy-8-(3-hydroxy-1-methyl-4-piperidinyl)-, cis-(-)-
• BDBM5655
• CCRIS 9399
• Alvocidib [USAN:INN]
• AS-74761
• HMR-1274
• MFCD20501884
• (-)-CIS-2-(2-CHLOROPHENYL)-5,7-DIHYDROXY-8-(3-HYDROXY-1-METHYLPIPERIDIN-4-YL)-4H-1-BENZOPYRAN-4-ONE
• 4H-1-BENZOPYRAN-4-ONE, 2-(2-CHLOROPHENYL)-5,7-DIHYDROXY-8-((3S,4R)-3-HYDROXY-1-METHYL-4-PIPERIDINYL)-
• UNII-45AD6X575G
• DTXSID20904970
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methyl-4-piperidinyl]-
• (-)cis-5,7-Dihydroxy-2-(2-chlorophenyl)-8-(4-(3-hydroxy-1-methyl)piperidinyl)-4H-1-benzopyran-4-one
• ALVOCIDIB [MART.]
• GTPL5680
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methylpiperidin-4-yl]-4H-chromen-4-one
• Flavoperidol
• Alvocidib (USAN/INN)
• HY-10005
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-((3S,4R)-3-hydroxy-1-methylpiperidin-4-yl)-4H-chromen-4-one;Alvocidib
• alvocidibum
• MDL-107826A
• NSC799330
• Alvocidib freebase
• 4H-1-Benzopyran-4-one, 2-(2-chlorophenyl)-5,7-dihydroxy-8-((3R,4S)-3-hydroxy-1-methyl-4-piperidinyl)-, rel-(-)-
• J-008219
• BRD-K87909389-001-01-2
• L 86-8275
• Alvocidib [INN]
• NSC649890
• CCG-268666
• ALVOCIDIB [WHO-DD]
• Alvocidib [USAN]
• Flavopiridol HCl; Alvocidib
• CHEBI:47344
• s1230
• (-)-cis-5,7-dihydroxy-2-(2-chlorophenyl)-8-(4-(3-hydroxy-1-methyl)piperidinyl)-4H-1-benzopyran-4-one
• 2-(2-CHLORO-PHENYL)-5,7-DIHYDROXY-8-(3-HYDROXY-1-METHYL-PIPERIDIN-4-YL)-4H-BENZOPYRAN-4-ONE
• NSC-799330
• 146426-40-6
• HMR 1274
• 1c8k
• EX-A1901
• A25160
• Q4063441
• NS00071644
• 2-(2-chlorophenyl)-5,7-dihydroxy-8-[(3S,4R)-3-hydroxy-1-methylpiperidin-4-yl]chromen-4-one
• Flavopiridol,Alvocidib, HMR-1275
• AKOS022182942
• 1e1y
• Flavopiridol, >=99%
• SDCCGSBI-0646527.P001
• BRD-K87909389-003-04-2
• BRD-K87909389-003-03-4

• MDL： MFCD26792554
• Inchi： 1S/C21H20ClNO5/c1-23-7-6-12(17(27)10-23)19-14(24)8-15(25)20-16(26)9-18(28-21(19)20)11-4-2-3-5-13(11)22/h2-5,8-9,12,17,24-25,27H,6-7,10H2,1H3/t12-,17+/m0/s1
• InChI Key： BIIVYFLTOXDAOV-YVEFUNNKSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(C2=C(C=C(C(=C2O1)[C@H]1CCN(C)C[C@H]1O)O)O)=O

Computed Properties

• Exact Mass: 401.10300
• Monoisotopic Mass: 401.1030004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Boiling Point: 603.6±55.0°C at 760 mmHg
• PSA: 94.14000
• LogP: 3.24250

Flavopiridol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on Flavopiridol

Flavopiridol (CAS No. 146426-40-6): A Comprehensive Overview of Its Applications and Recent Research Findings

Flavopiridol, with the chemical identifier CAS No. 146426-40-6, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and therapeutic potential. This compound belongs to the flavonoid class and has been extensively studied for its ability to modulate various cellular pathways, particularly those involved in cancer biology. The interest in Flavopiridol has been further amplified by its demonstrated efficacy in preclinical and clinical studies, making it a subject of intense investigation for the development of novel therapeutic strategies.

The chemical structure of Flavopiridol (CAS No. 146426-40-6) is characterized by a pyridine ring fused with a flavone moiety, which contributes to its distinct pharmacological profile. This structural feature allows Flavopiridol to interact with multiple targets within cells, including protein kinases and transcription factors. Among its most notable activities is the inhibition of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By inhibiting these kinases, Flavopiridol effectively disrupts cell cycle progression, leading to the induction of apoptosis in rapidly dividing cells.

In recent years, research on Flavopiridol has expanded beyond its initial applications in oncology. Studies have begun to explore its potential in treating inflammatory and neurodegenerative diseases, leveraging its ability to modulate inflammatory pathways and protect against neuronal damage. For instance, investigations have shown that Flavopiridol can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have indicated that Flavopiridol may offer neuroprotective benefits by reducing oxidative stress and preventing the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease.

The pharmacokinetic profile of Flavopiridol (CAS No. 146426-40-6) has also been a focus of research, with studies aiming to optimize its bioavailability and target specificity. Initial findings suggest that oral administration of Flavopiridol results in moderate absorption but relatively short half-life, necessitating repeated dosing for sustained therapeutic effects. Efforts are underway to develop formulations that enhance its stability and prolong its circulation time within the body. Furthermore, researchers are exploring combination therapies involving Flavopiridol with other compounds that synergistically enhance anti-cancer effects while minimizing side effects.

The clinical development of Flavopiridol has seen several promising results, particularly in the treatment of hematologic malignancies such as acute promyelocytic leukemia (APL). Clinical trials have demonstrated that Flavopiridol-based regimens can induce remission in patients with APL by targeting both leukemic cells and their supportive microenvironment. These findings have opened up new avenues for the use of Flavopiridol in other types of cancer, including solid tumors and lymphomas. Ongoing trials are evaluating its efficacy in combination with standard chemotherapy regimens to improve overall treatment outcomes.

Beyond its therapeutic applications, the mechanistic insights gained from studying Flavopiridol(CAS No. 146426-40-6) have provided valuable insights into cellular signaling pathways relevant to various diseases. For example, research has highlighted its role in modulating the Wnt signaling pathway, which is implicated in cancer progression and tissue regeneration. By inhibiting key components of this pathway, such as beta-catenin, Flavopiridol may help restore normal cellular function and prevent tumor growth. These findings not only enhance our understanding of disease mechanisms but also identify new targets for therapeutic intervention.

The future directions for research on Flavopiridol(CAS No. 146426-40-6) are multifaceted, encompassing both basic science investigations and translational studies aimed at translating laboratory findings into clinical practice. One key area of focus is the identification of novel derivatives of Flavopiridol that exhibit enhanced potency or reduced toxicity compared to the parent compound. Computational modeling and high-throughput screening techniques are being employed to accelerate this process by predicting how structural modifications will affect biological activity.

In addition to drug development efforts, researchers are exploring non-pharmacological applications of compounds like Flavopiridol . For instance, studies have investigated its potential role as a chemosensitizer agent that can make cancer cells more susceptible to existing treatments by disrupting their resistance mechanisms. This approach holds promise for overcoming treatment resistance—a major challenge in cancer therapy—and improving patient outcomes.

The growing body of evidence supporting the therapeutic potential of Flavopiridol (CAS No. 146426-40-6) underscores its significance as a compound worthy of continued investigation across multiple disciplines within medicine and biology.

















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